Cas no 127634-19-9 (BS3 Crosslinker disodium)

• Product Name: BS3 Crosslinker disodium
• CAS No: 127634-19-9
• MF: C₁₆H₁₈N₂Na₂O₁₄S₂
• MW: 572.428664684296
• CID: 156085
• PubChem ID: 6097991
• Update Time: 2025-05-25

BS3 Crosslinker disodium Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinesulfonic acid,1,1'-[(1,8-dioxo-1,8-octanediyl)bis(oxy)]- bis[2,5-dioxo-,disodium salt
• BIS(SULFOSUCCINIMIDYL) SUBERATE, SODIUM SALT
• Suberate Bis(sulfosuccinimidyl) Sodium Salt
• disodium,1-[8-(2,5-dioxo-3-sulfonatopyrrolidin-1-yl)oxy-8-oxooctanoyl]oxy-2,5-dioxopyrrolidine-3-sulfonate
• BS3
• BSSS
• BIS(SULFOSUCCINIMIDYL)SUBERATE
• 1,1'-[(1,8-Dioxo-1,8-octanediyl)bis(oxy)]bis[2,5-dioxo-
• OCTANEDIOIC ACID BIS-(2,5-DIOXO-3-SULFO-PYRROLIDIN-1-YL) ESTER SODIUM SALT
• Suberate Bis(sulfosucciniMidyl) SodiuM Salt (~85%)
• BS3 Crosslinker disodium
• BS3 sodium salt
• BS3;bis-sulfo-succinimidyl suberate
• SCHEMBL3636264
• 127634-19-9
• Bis-sulfo-succinimidyl suberate, disodium salt
• Suberic acid bis(3-sulfo-N-hydroxysuccinimide ester) sodium salt, >=95% (H-NMR), powder
• B5779
• AKOS040767704
• 3-Pyrrolidinesulfonic acid,1,1'-[(1,8-dioxo-1,8-octanediyl)bis(oxy)]-bis[2,5-dioxo-,disodium salt
• F82663
• FT-0674776
• BS3 Crosslinker
• H11922
• CFA63419
• BS3 Crosslinker (disodium)
• 910292-87-4
• Bis(3-sulfo-N-succinimidyl) Suberate Disodium Salt
• BS3 (bis(sulfosuccinimidyl)suberate)
• Suberate Bis(sulfosuccinimidyl) Sodium Salt (~85per cent)
• DTXSID10421984
• disodium;1-[8-(2,5-dioxo-3-sulfonatopyrrolidin-1-yl)oxy-8-oxooctanoyl]oxy-2,5-dioxopyrrolidine-3-sulfonate
• disodium;1-[8-(2,5-dioxo-3-sulfonato-pyrrolidin-1-yl)oxy-8-oxo-octanoyl]oxy-2,5-dioxo-pyrrolidine-3-sulfonate
• J-005516
• Sodium 1,1'-(octanedioylbis(oxy))bis(2,5-dioxopyrrolidine-3-sulfonate)
• Bis(sulfosuccinimidyl) suberate sodium salt
• Suberic Acid Bis(3-sulfo-N-hydroxysuccinimide ester)-d4 Disodium Salt
• MFCD00054982
• Suberic acid bis(3-sulfo-N-hydroxysuccinimide ester) sodium salt
• DA-61917
• DISODIUM 1-({8-[(2,5-DIOXO-3-SULFONATOPYRROLIDIN-1-YL)OXY]-8-OXOOCTANOYL}OXY)-2,5-DIOXOPYRROLIDINE-3-SULFONATE

• Inchi： 1S/C16H20N2O14S2.2Na/c19-11-7-9(33(25,26)27)15(23)17(11)31-13(21)5-3-1-2-4-6-14(22)32-18-12(20)8-10(16(18)24)34(28,29)30;;/h9-10H,1-8H2,(H,25,26,27)(H,28,29,30);;/q;2*+1/p-2
• InChI Key： MGJYOHMBGJPESL-UHFFFAOYSA-L
• SMILES： S(C1C(N(C(C1)=O)OC(CCCCCCC(=O)ON1C(CC(C1=O)S(=O)(=O)[O-])=O)=O)=O)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 571.99900
• Monoisotopic Mass: 571.99948416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 36
• Rotatable Bond Count: 11
• Complexity: 987
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 259Ų

Experimental Properties

• Color/Form: No data available
• Density: No data available
• Melting Point: 210°C dec.
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: H2O: 10 mg/mL
• Stability/Shelf Life: Room Temperature
• PSA: 258.52000
• LogP: -0.37380
• Vapor Pressure: No data available

BS3 Crosslinker disodium Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：-
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on BS3 Crosslinker disodium

Recent Advances in BS3 Crosslinker Disodium (127634-19-9) Research: Applications and Innovations

The BS3 Crosslinker disodium (CAS: 127634-19-9), also known as bis(sulfosuccinimidyl) suberate, is a water-soluble, homobifunctional N-hydroxysulfosuccinimide (NHS) ester crosslinking reagent widely used in protein-protein conjugation, structural biology, and bioconjugation studies. Recent research has highlighted its critical role in advancing biopharmaceutical applications, including antibody-drug conjugates (ADCs), vaccine development, and protein-protein interaction mapping. This briefing synthesizes the latest findings and technological advancements related to BS3 Crosslinker disodium, offering insights into its mechanistic properties, optimization strategies, and emerging applications.

A 2023 study published in Bioconjugate Chemistry demonstrated the efficacy of BS3 Crosslinker disodium in stabilizing transient protein complexes for cryo-EM analysis. The reagent's 11.4 Å spacer arm and dual NHS ester groups enabled efficient crosslinking of lysine residues while maintaining protein native conformation. Researchers emphasized its superiority over traditional glutaraldehyde-based methods due to reduced background noise and higher specificity. The study also introduced a pH-optimized protocol (pH 7.5-8.5) that increased crosslinking yields by 40% compared to standard conditions.

Innovative applications in ADC development were reported in Molecular Pharmaceutics (2024), where BS3 Crosslinker disodium was utilized to construct homogeneous antibody-toxin conjugates with controlled drug-to-antibody ratios (DARs). The disodium sulfonate groups provided enhanced water solubility (>50 mg/mL in PBS), addressing common aggregation issues in hydrophobic payload conjugation. Mass spectrometry analysis revealed that the suberate spacer arm allowed for precise distance control between conjugated molecules (8.2-12.6 Å), optimizing both binding affinity and payload release kinetics.

Emerging proteomics research (Nature Methods, 2024) has leveraged BS3 Crosslinker disodium's MS-cleavable properties for large-scale protein interaction mapping. The disulfosuccinimidyl moiety generates characteristic fragmentation patterns (m/z 136.0134 and 258.0776) in tandem MS, enabling automated identification of crosslinked peptides. This approach has been integrated with AI-driven structural prediction algorithms, yielding unprecedented resolution in mapping transient interactomes of G-protein coupled receptors (GPCRs).

Stability studies published in the Journal of Pharmaceutical Sciences (2024) provided new insights into BS3 Crosslinker disodium's degradation profile. Accelerated stability testing (40°C/75% RH) showed 90% reagent integrity after 6 months when stored as lyophilized powder with desiccant, compared to just 30% integrity for solution-phase storage at -20°C. These findings have prompted revisions in handling protocols for GMP-grade manufacturing applications.

The development of next-generation BS3 analogs was reported in Chemical Science (2024), featuring modifications to the suberate backbone with azide or alkyne handles for click chemistry applications. While these derivatives show promise for orthogonal conjugation strategies, the parent BS3 Crosslinker disodium remains the gold standard for routine applications due to its proven reliability and well-characterized reactivity profile (second-order rate constant of 0.42 M^-1s^-1 at 25°C for primary amines).

Recent technological advancements include the integration of BS3 Crosslinker disodium with microfluidics platforms for single-cell analysis (Lab on a Chip, 2024). The reagent's rapid reaction kinetics (complete within 2 minutes at 10 mM concentration) enabled high-throughput crosslinking of cell surface receptors prior to lysis, preserving transient signaling complexes for phosphoproteomic analysis. This approach has yielded new insights into EGFR dimerization dynamics with spatial resolution previously unattainable using conventional methods.